Cas no 1443336-43-3 (4-butoxy-2-methylbenzenethiol)

• Product Name: 4-butoxy-2-methylbenzenethiol
• CAS No: 1443336-43-3
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• MDL: MFCD22373573
• CID: 5209390
• Update Time: 2026-03-06

4-butoxy-2-methylbenzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-2-methylbenzenethiol

• MDL： MFCD22373573
• Inchi： 1S/C11H16OS/c1-3-4-7-12-10-5-6-11(13)9(2)8-10/h5-6,8,13H,3-4,7H2,1-2H3
• InChI Key： FWHBOUOLIINVTC-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(OCCCC)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Additional information on 4-butoxy-2-methylbenzenethiol

Introduction to 4-Butoxy-2-Methylbenzenethiol (CAS No. 1443336-43-3)

The compound 4-butoxy-2-methylbenzenethiol, identified by the CAS number 1443336-43-3, is an organic sulfur-containing aromatic compound with a unique structure that combines a thiol group (-SH) with a substituted benzene ring. This compound has garnered attention in various fields, including materials science, pharmaceuticals, and catalysis, due to its versatile chemical properties and potential applications. Recent advancements in synthetic methodologies and characterization techniques have further enhanced our understanding of its structure-function relationships, making it a subject of interest for both academic and industrial research.

The molecular structure of 4-butoxy-2-methylbenzenethiol consists of a benzene ring substituted with a butoxy group (-O-C₄H₉) at the para position and a methyl group (-CH₃) at the meta position relative to the thiol group. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and stability. The presence of the thiol group confers nucleophilic character, while the electron-donating butoxy and methyl groups modulate the electronic environment of the aromatic ring, making this compound suitable for various chemical transformations.

Recent studies have explored the application of 4-butoxy-2-methylbenzenethiol in the synthesis of advanced materials, such as metallothiosemiconductors and coordination polymers. For instance, researchers have demonstrated its ability to act as a versatile ligand in the formation of metal-sulfur bonds, leading to novel materials with potential applications in electronics and catalysis. The compound's ability to undergo thiol-Michael addition reactions has also been exploited in the development of bio-inspired polymers and drug delivery systems.

In the pharmaceutical sector, 4-butoxy-2-methylbenzenethiol has shown promise as a precursor for bioactive molecules. Its sulfur atom plays a crucial role in mediating interactions with biological systems, making it a valuable building block for anti-inflammatory and antioxidant agents. Recent findings highlight its potential as a scaffold for designing molecules targeting specific cellular pathways, underscoring its importance in drug discovery efforts.

The synthesis of 4-butoxy-2-methylbenzenethiol has been optimized through green chemistry approaches, reducing environmental impact while enhancing yield and purity. Modern techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline its production, making it more accessible for large-scale applications. These advancements underscore the compound's growing relevance in both academic research and industrial processes.

In conclusion, 4-butoxy-2-methylbenzenethiol (CAS No. 1443336-43-3) stands out as a multifaceted organic compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent breakthroughs in synthesis and application development, position it as a key player in advancing materials science, pharmaceuticals, and catalytic technologies. As research continues to uncover new facets of its potential, this compound is poised to make significant contributions to both theoretical understanding and practical innovations in chemistry.